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Compound of Interest

Compound Name: 4-Bromoisoquinoline

Cat. No.: B023445

For immediate use by researchers, scientists, and drug development professionals, this
document provides an in-depth overview of 4-Bromoisoquinoline, covering its commercial
availability, key chemical properties, synthesis, and reactivity, with a focus on its application in
synthetic chemistry and drug discovery.

Commercial Availability and Supplier Specifications

4-Bromoisoquinoline is readily available from a variety of chemical suppliers. Purity levels
typically range from 95% to over 98%, with the compound being offered in quantities from
grams to kilograms. The following table summarizes the offerings from several prominent

suppliers.
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. . . Additional
Supplier Product Code Purity Pack Sizes .
Information
Crystals,
Sigma-Aldrich B70202 98% 109,25¢ Storage: 2-
8°C[1]
L Crystalline Solid,
Thermo Scientific  AC107151000 98% 1g ) )
White to Beige[2]
Research
) 0.1 kg, 0.25 kg, Chemicals,
Biosynth FB03416 - o
0.5 kg, 1 kg Building
Blocks[3]
Apollo Scientific OR14319 >95% 50,259 In Stock (UK)
_ White to Light
Tokyo Chemical
B0930 >98.0% (GC) 109,25¢ yellow powder to
Industry
crystal
Versatile
Chem-Impex 44537 > 98% (GC) 109,25¢ chemical
compound
Santa Cruz For proteomics
sc-224027 - -
Biotechnology research
o MilliporeSigma®
Alkali Scientific B70202-10G - 1X10g

(Sigma-Aldrich)

Physicochemical and Safety Data

A compilation of key physical, chemical, and safety data for 4-Bromoisoquinoline is provided

below. This information is critical for safe handling, storage, and experimental design.
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Property Value Source
CAS Number 1532-97-4 [1]
Molecular Formula CoHeBrN [4]
Molecular Weight 208.05 g/mol [4]

White to Light yellow to Beige
Appearance ] i [2]
Crystalline Solid/Powder

Melting Point 40-43 °C [1]
Boiling Point 280-285 °C [1]
Flash Point >110 °C (>230 °F) [5]
Density 1.564 g/cm3 [2]
Solubility No information available [5]
Storage Temperature 2-8°C [1]
Signal Word Warning [1]

H315 (Causes skin irritation),
H319 (Causes serious eye

Hazard Statements o [1][4]
irritation), H335 (May cause

respiratory irritation)

P261, P264, P271, P280,
Precautionary Statements P302+P352, [1]
P305+P351+P338

Synthesis of 4-Bromoisoquinoline

A common laboratory-scale synthesis of 4-Bromoisoquinoline involves the direct bromination
of isoquinoline. The following protocol is adapted from established procedures.[6]

Experimental Protocol: Bromination of Isoquinoline

Materials:
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Isoquinoline hydrochloride
Nitrobenzene
Bromine

Flask with reflux condenser, dropping funnel, thermometer, and stirrer

Procedure:

In a flask equipped with a reflux condenser, dropping funnel, thermometer, and stirrer, place
33.3 g (0.20 mole) of isoquinoline hydrochloride and 50 ml of nitrobenzene.

Heat the mixture to approximately 180°C while stirring to obtain a clear yellow solution.

Over a period of 1 hour and 15 minutes, add 35.2 g (0.22 mole) of bromine dropwise using
the dropping funnel. A smooth evolution of hydrogen chloride should be observed.

After the complete addition of bromine, continue heating and stirring the reaction mixture at
180°C.

After approximately 4 hours and 45 minutes of heating, the evolution of hydrogen chloride
should nearly cease, and a thin slurry of crystals may form.

The reaction workup and purification would typically involve cooling the mixture, removing
the nitrobenzene solvent (e.g., by steam distillation), neutralizing the mixture, and extracting
the product with a suitable organic solvent, followed by purification techniques such as
crystallization or column chromatography to isolate pure 4-Bromoisoquinoline.

A patent also describes a palladium-catalyzed method for the synthesis of 4-

bromoisoquinolone and its derivatives from o-alkynyl benzyl azide, which can also yield 4-

bromoisoquinoline under specific conditions.[7]
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Workflow for the Synthesis of 4-Bromoisoquinoline
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Synthesis of 4-Bromoisoquinoline Workflow

Chemical Reactivity and Applications in Synthesis

4-Bromoisoquinoline serves as a versatile building block in organic synthesis, primarily due to
the reactivity of the bromine substituent. It is frequently utilized in cross-coupling reactions to
introduce the isoquinoline moiety into more complex molecules.

Suzuki-Miyaura Coupling Reactions

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an
organohalide and an organoboron compound, widely used for the formation of carbon-carbon
bonds. 4-Bromoisoquinoline is an excellent substrate for these reactions.

General Experimental Protocol for Suzuki-Miyaura Coupling:

Materials:
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e 4-Bromoisoquinoline

e Arylboronic acid

» Palladium catalyst (e.g., Pd(PPhs)a4)

e Base (e.g., K2COs, Cs2CO03)

e Solvent (e.g., Toluene, Dioxane, DMF, with or without water)
e Inert atmosphere (Nitrogen or Argon)

Procedure:

o To areaction vessel, add 4-Bromoisoquinoline (1 equivalent), the arylboronic acid (1.1-1.5
equivalents), and the base (2-3 equivalents).

o Purge the vessel with an inert gas (e.g., nitrogen or argon).
e Add the palladium catalyst (typically 1-5 mol%).
e Add the degassed solvent(s).

o Heat the reaction mixture to the desired temperature (typically 80-120°C) and stir until the
reaction is complete (monitored by TLC or LC-MS).

e Upon completion, cool the reaction to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

» Purify the crude product by column chromatography or recrystallization.
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Catalytic Cycle of Suzuki-Miyaura Coupling
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Suzuki-Miyaura Coupling Catalytic Cycle

Biological Activity and Drug Development Potential

4-Bromoisoquinoline and its derivatives have garnered interest in the field of medicinal
chemistry due to their potential biological activities. Some studies have indicated that certain
derivatives possess anticancer properties. The proposed mechanism of action involves the
inhibition of DNA and RNA synthesis, leading to the induction of apoptosis in cancer cells.[3] Its
role as a key intermediate allows for the synthesis of diverse molecular frameworks, which are

often essential for biological activity in drug discovery programs.[2]
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This document serves as a foundational guide for researchers working with 4-
Bromoisoquinoline. For specific applications, further optimization of the described protocols
may be necessary. Always consult the relevant Safety Data Sheet (SDS) before handling this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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